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Compound of Interest

Compound Name: BMT-046091

Cat. No.: B15496919 Get Quote

Application Notes and Protocols for BMT-046091
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization, storage, and

experimental use of BMT-046091, a potent and selective inhibitor of Adaptor-Associated

Kinase 1 (AAK1).

Introduction
BMT-046091 is a valuable research tool for studying the physiological and pathological roles of

AAK1. AAK1 is a serine/threonine kinase that plays a crucial role in clathrin-mediated

endocytosis, a fundamental process for synaptic vesicle recycling and receptor internalization.

[1][2] BMT-046091 inhibits AAK1 with a reported IC50 of 2.8 nM.[1][2] Proper handling and

preparation of this compound are critical for obtaining accurate and reproducible experimental

results.

Physicochemical and Storage Data
Quantitative data regarding the properties and storage of BMT-046091 are summarized in the

table below for easy reference.
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Parameter Value Source

Molecular Weight 311.385 g/mol MyBioSource

Purity >98% (HPLC) MyBioSource

Solubility 10 mM in DMSO ProbeChem

Storage of Solid Powder
-20°C for up to 12 months; 4°C

for up to 6 months
ProbeChem

Storage in Solvent
-80°C for up to 6 months;

-20°C for up to 6 months
ProbeChem

Experimental Protocols
Preparation of Stock Solutions
Objective: To prepare a concentrated stock solution of BMT-046091 for use in various

experimental assays.

Materials:

BMT-046091 (solid powder)

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Sterile, amber microcentrifuge tubes or vials

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

Tabletop centrifuge

Procedure:

Pre-handling: Before opening, briefly centrifuge the vial of BMT-046091 to ensure that all the

powder is collected at the bottom of the vial.[1]
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Calculation of Required Volume: To prepare a 10 mM stock solution, calculate the required

volume of DMSO based on the mass of BMT-046091. For example, to prepare a 10 mM

stock from 1 mg of BMT-046091 (MW = 311.385 g/mol ), the required volume of DMSO

would be: (1 mg / 311.385 g/mol ) / (10 mmol/L) = 0.000321 L = 321 µL

Dissolution: Carefully add the calculated volume of anhydrous DMSO to the vial containing

BMT-046091.

Mixing: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.

Gentle warming (e.g., in a 37°C water bath for a few minutes) may assist in dissolution, but

avoid excessive heat.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

amber microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at

-80°C for long-term storage (up to 6 months) or at -20°C for shorter-term storage (up to 6

months).

Quality Control:

Visually inspect the solution to ensure there are no visible particulates.

For sensitive applications, the concentration of the stock solution can be verified using

techniques such as High-Performance Liquid Chromatography (HPLC).

Dilution to Working Concentrations
Objective: To prepare diluted solutions of BMT-046091 for use in cell-based or biochemical

assays.

Materials:

Prepared BMT-046091 stock solution (e.g., 10 mM in DMSO)

Appropriate aqueous buffer or cell culture medium (pre-warmed to the experimental

temperature if necessary)

Sterile dilution tubes and pipette tips
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Procedure:

Thawing: Thaw a single aliquot of the BMT-046091 stock solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in the desired aqueous buffer or

cell culture medium to achieve the final working concentration.

Important: To avoid precipitation, it is recommended to add the DMSO stock solution to the

aqueous buffer and mix immediately. Avoid high concentrations of DMSO in the final

working solution (typically <0.5%) as it can be toxic to cells.

Final Mixing: Gently vortex or invert the tube to ensure homogeneity of the diluted solution.

Use: Use the freshly prepared working solution immediately in your experiment. Do not store

diluted aqueous solutions for extended periods.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the role of AAK1 in clathrin-mediated endocytosis and a

typical experimental workflow for studying the effects of BMT-046091.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15496919?utm_src=pdf-body
https://www.benchchem.com/product/b15496919?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15496919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plasma Membrane

Cytosol

Receptor

AP2 Complex

Binding

Clathrin

Recruitment

Clathrin-Coated Vesicle

Assembly

AAK1

Phosphorylation (μ2 subunit)

BMT-046091

Inhibition

Click to download full resolution via product page

Caption: AAK1's role in clathrin-mediated endocytosis and its inhibition by BMT-046091.
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Caption: General experimental workflow for using BMT-046091.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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